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Compound of Interest

Compound Name: 2-Methylisophthalic acid

Cat. No.: B176010

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, synthesis, and
analysis of 2-Methylisophthalic acid. Due to the limited availability of specific experimental
data for this compound in publicly accessible literature, this guide combines information from
supplier data sheets with established chemical principles and representative experimental
protocols for structurally similar compounds.

Core Properties and Data

2-Methylisophthalic acid, also known as 2-methylbenzene-1,3-dicarboxylic acid, is an organic
compound with the chemical formula CoHsOa. It is a substituted aromatic dicarboxylic acid,
featuring a methyl group and two carboxylic acid groups on a benzene ring. This substitution
pattern provides a unique structural motif for applications in organic synthesis, materials
science, and pharmaceutical research.

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of 2-
Methylisophthalic acid. Data is aggregated from various chemical suppliers and should be
considered as typical values.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b176010?utm_src=pdf-interest
https://www.benchchem.com/product/b176010?utm_src=pdf-body
https://www.benchchem.com/product/b176010?utm_src=pdf-body
https://www.benchchem.com/product/b176010?utm_src=pdf-body
https://www.benchchem.com/product/b176010?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b176010?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 15120-47-5 N/A
Molecular Formula CoHsOa4 N/A
Molecular Weight 180.16 g/mol N/A

White to off-white powder or
Appearance , _ [1]
crystalline solid

Purity Typically =98% [1]
- ) 402.4 °C at 760 mmHg
Boiling Point ) N/A
(Predicted)
Density 1.378 g/cm3 (Predicted) N/A

Store in a cool, dry, well-
Storage ventilated area in a tightly [1]

sealed container.

Safety and Handling

2-Methylisophthalic acid is classified as an irritant. Appropriate personal protective equipment
(PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this
compound. Work should be conducted in a well-ventilated area or a fume hood.

Hazard Statements:

e H315: Causes skin irritation.[2]

e H319: Causes serious eye irritation.[2]

o H335: May cause respiratory irritation.[2]

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]
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o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[3]

For detailed safety information, refer to the Material Safety Data Sheet (MSDS) provided by the
supplier.[2][3][4][5][6][7][8]

Synthesis and Purification: Representative
Protocols

Detailed experimental protocols for the synthesis and purification of 2-Methylisophthalic acid
are not readily available in peer-reviewed literature. Therefore, the following sections provide
representative protocols adapted from established methods for the synthesis of structurally
related isophthalic acid derivatives. These protocols are intended to serve as a starting point for
laboratory synthesis.

Representative Synthesis Protocol: Oxidation of 2,6-
Dimethylanisole

This method is adapted from a procedure for the synthesis of 2-hydroxyisophthalic acid and
involves the oxidation of a corresponding dimethyl precursor.

Materials:

2,6-Dimethylanisole

Potassium permanganate (KMnQOa)

Potassium hydroxide (KOH)

Hydrochloric acid (HCI)

Deionized water

Procedure:

 In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, prepare an
alkaline solution of potassium permanganate by dissolving KOH and KMnOa in deionized
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water.

e Slowly add 2,6-dimethylanisole to the stirred solution at room temperature.

» Heat the mixture to reflux and maintain for several hours until the purple color of the
permanganate has disappeared.

o Cool the reaction mixture to room temperature and filter to remove the manganese dioxide
byproduct.

e Wash the filter cake with a small amount of water.

o Combine the filtrate and washings and cool in an ice bath.

 Acidify the filtrate with concentrated HCI to precipitate the crude 2-methoxyisophthalic acid.
* |solate the crude product by vacuum filtration and wash with cold water.

e The methoxy group can then be cleaved to the corresponding hydroxyl group, or in the case
of aiming for 2-methylisophthalic acid, a similar oxidation of 2,3-dimethylbenzoic acid could
be envisioned.

Diagram of a Representative Synthesis Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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